Cas no 946338-15-4 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 946338-15-4
• MF: C₁₈H₂₂N₂O₄S₂
• MW: 394.508282184601
• CID: 5514706
• Update Time: 2025-10-18

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-2,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-[5-(1,1-dioxido-2-isothiazolidinyl)-2-methylphenyl]-2,5-dimethyl-
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C18H22N2O4S2/c1-13-5-6-15(3)18(11-13)26(23,24)19-17-12-16(8-7-14(17)2)20-9-4-10-25(20,21)22/h5-8,11-12,19H,4,9-10H2,1-3H3
• InChI Key： ZHDLHKZNJNFMKB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(N3CCCS3(=O)=O)=CC=C2C)(=O)=O)=CC(C)=CC=C1C

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide

Introduction to N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide (CAS No. 946338-15-4)

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide is a complex organic compound with a highly intricate molecular structure. This compound, identified by its CAS number 946338-15-4, has garnered significant attention in the field of pharmaceutical chemistry due to its unique chemical properties and potential therapeutic applications. The molecule incorporates several key functional groups, including a thiazolidinone moiety, which is known for its role in various biological processes, and a sulfonamide group, which is widely recognized for its pharmacological activity.

The thiazolidinone ring in this compound is particularly noteworthy, as it is a heterocyclic structure that has been extensively studied for its biological activity. This ring system is found in numerous natural products and pharmaceutical agents, contributing to its versatility in drug design. The presence of the 1,1-dioxo group further enhances the compound's reactivity and potential utility in synthetic chemistry. This feature allows for various chemical modifications, making it a valuable scaffold for developing new derivatives with tailored properties.

On the other hand, the sulfonamide group is a well-established pharmacophore in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The combination of these two functional groups in N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide suggests that it may exhibit multiple therapeutic effects simultaneously. This dual functionality makes the compound an attractive candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly identify potential drug candidates from large libraries of compounds. N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide has been subjected to such computational studies, revealing promising interactions with various biological targets. These virtual screening results have laid the groundwork for experimental validation and further optimization.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have demonstrated that it exhibits significant inhibitory activity against certain enzymes and receptors relevant to human diseases. For instance, the thiazolidinone moiety has shown potential in modulating enzyme activity associated with metabolic disorders, while the sulfonamide group appears to interact with targets involved in inflammatory pathways. These findings are particularly exciting given the growing interest in multifunctional drugs that can address multiple aspects of a disease simultaneously.

The synthesis of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as transition metal catalysis and asymmetric synthesis to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's structural complexity but also showcase the capabilities of modern chemical synthesis.

As our understanding of molecular interactions continues to evolve, so does our ability to design drugs with enhanced efficacy and reduced side effects. The unique structural features of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2,5-dimethylbenzene-1-sulfonamide position it as a promising candidate for further development. Future research will focus on optimizing its pharmacokinetic properties and exploring its potential in preclinical studies. These efforts are crucial for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is revolutionizing drug discovery by providing powerful tools for predicting molecular properties and identifying new leads. AI-driven platforms can analyze vast datasets to uncover hidden patterns and relationships between chemical structures and biological activities. By harnessing these technologies, researchers can accelerate the development process and increase the likelihood of success in identifying novel therapeutic agents like N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-ylyl)-2-methylphenyl]-25dimethylbenzenesulphonamide (CAS No. 94633815).

In conclusion,N--(11dioxo--11lambda6;22thiazolidin--22ylyl)22methylpheny12;25dimethylbenzenesulphonamide (CAS No--94633815--4) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups and promising biological activities make it a compelling target for further research. As scientific methodologies continue to advance,this compound holds great potential for contributing to future medical breakthroughs.